Cas no 943109-40-8 (3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid)

• Product Name: 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid
• CAS No: 943109-40-8
• MF: C₁₄H₁₀ClFO₃
• MW: 280.68
• CID: 5077671
• Update Time: 2025-07-19

3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid

• Inchi： 1S/C14H10ClFO3/c15-12-7-10(14(17)18)3-6-13(12)19-8-9-1-4-11(16)5-2-9/h1-7H,8H2,(H,17,18)
• InChI Key： CMABBBCWVZDPAA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(OCC2=CC=C(C=C2)F)=C(Cl)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid

Recent Advances in the Study of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid (CAS: 943109-40-8)

3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid (CAS: 943109-40-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting inflammatory pathways and metabolic disorders.

One of the most notable aspects of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid is its structural similarity to known pharmacophores, which makes it a promising candidate for further modification and optimization. Researchers have focused on understanding its binding affinity to specific protein targets, such as enzymes involved in lipid metabolism and inflammatory responses. Preliminary results suggest that this compound exhibits moderate inhibitory activity against certain enzymes, although further studies are required to elucidate its exact mechanism of action.

In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid and evaluated their biological activity. The study revealed that certain modifications to the benzoic acid core could enhance the compound's potency and selectivity. For instance, the introduction of additional substituents at specific positions led to improved binding affinity and reduced off-target effects. These findings highlight the potential of this compound as a scaffold for the development of novel therapeutic agents.

Another area of interest is the compound's potential role in addressing metabolic disorders. A study conducted by a team at the University of Cambridge investigated the effects of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid on lipid metabolism in vitro. The results indicated that the compound could modulate the activity of key enzymes involved in fatty acid synthesis, suggesting its potential utility in the treatment of conditions such as obesity and type 2 diabetes. However, the researchers emphasized the need for further in vivo studies to validate these findings.

Despite the promising results, challenges remain in the development of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have provided valuable tools for optimizing the compound's properties, and several research groups are actively working on this front.

In conclusion, 3-Chloro-4-[(4-fluorophenyl)methoxy]benzoic acid represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable scaffold for the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its potential applications in treating metabolic and inflammatory disorders.